Cas no 2461-35-0 (Naphth[2,3-b]oxirene,1a,2,7,7a-tetrahydro-)

• Product Name: Naphth[2,3-b]oxirene,1a,2,7,7a-tetrahydro-
• CAS No: 2461-35-0
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 285434
• PubChem ID: 6451405
• Update Time: 2025-04-19

Naphth[2,3-b]oxirene,1a,2,7,7a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Naphth[2,3-b]oxirene,1a,2,7,7a-tetrahydro-
• 6,6a,7,7a-tetrahydronaphtho[2,3-b]oxirene
• 1,1a,2a,3-Tetrahydronaphth(2,3-b)oxirene
• Naphth(2,3-b)oxirene, 1,1a,2a,3-tetrahydro-
• 1a,2,2a,3-Tetrahydronaphtho[2,3-b]oxirene
• DTXSID20947509
• 2461-35-0
• SCHEMBL23850518

• Inchi： 1S/C10H10O/c1-2-4-8-6-10-9(11-10)5-7(8)3-1/h1-3,5,8,10H,4,6H2
• InChI Key： YFGONIAVNGIUBY-UHFFFAOYSA-N
• SMILES： O1C2=CC3=CC=CCC3CC12

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5
• XLogP3: 1.7

Experimental Properties

• Density: 1.17
• Boiling Point: 310.2°C at 760 mmHg
• Flash Point: 137°C
• Refractive Index: 1.608
• PSA: 12.53